Cas no 1343491-22-4 (1-ethyl-5-oxopyrrolidine-3-carbonitrile)

1-Ethyl-5-oxopyrrolidine-3-carbonitrile is a versatile heterocyclic compound featuring a nitrile functional group and a pyrrolidone core. Its structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both the nitrile and carbonyl groups allows for diverse reactivity, enabling applications in cyclization, condensation, and nucleophilic addition reactions. This compound exhibits good stability under standard conditions, facilitating handling and storage. Its synthetic utility is further enhanced by its compatibility with a range of reagents and solvents, making it a practical choice for researchers in medicinal chemistry and material science.
1-ethyl-5-oxopyrrolidine-3-carbonitrile structure
1343491-22-4 structure
Product Name:1-ethyl-5-oxopyrrolidine-3-carbonitrile
CAS No:1343491-22-4
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD19677368
CID:4590751
PubChem ID:64208521
Update Time:2025-05-24

1-ethyl-5-oxopyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-5-oxopyrrolidine-3-carbonitrile
    • MDL: MFCD19677368
    • Inchi: 1S/C7H10N2O/c1-2-9-5-6(4-8)3-7(9)10/h6H,2-3,5H2,1H3
    • InChI Key: FBBKFWRDUVAESH-UHFFFAOYSA-N
    • SMILES: N1(CC)C(=O)CC(C#N)C1

1-ethyl-5-oxopyrrolidine-3-carbonitrile Pricemore >>

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Additional information on 1-ethyl-5-oxopyrrolidine-3-carbonitrile

Introduction to 1-Ethyl-5-Oxopyrrolidine-3-Carbonitrile (CAS No. 1343491-22-4)

1-Ethyl-5-Oxopyrrolidine-3-Carbonitrile, also known by its CAS registry number CAS No. 1343491-22-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, polymer synthesis, and as a building block in organic synthesis.

The molecular structure of 1-Ethyl-5-Oxopyrrolidine-3-Carbonitrile consists of a pyrrolidine ring with an ethyl substituent at position 1, an oxygen atom at position 5, and a cyano group at position 3. This arrangement imparts the compound with distinct chemical properties, making it suitable for a wide range of applications. Recent studies have highlighted its role in the synthesis of bioactive molecules and advanced materials.

One of the most promising areas of research involving CAS No. 1343491-22-4 is its application in drug discovery. Researchers have explored its potential as a precursor for developing novel pharmaceutical agents, particularly in the field of oncology and neurodegenerative diseases. The compound's ability to form stable bonds with other molecules makes it an ideal candidate for drug delivery systems.

In addition to its pharmaceutical applications, 1-Ethyl-5-Oxopyrrolidine-3-Carbonitrile has found utility in polymer chemistry. Its incorporation into polymer structures has led to the development of materials with enhanced mechanical properties and thermal stability. Recent advancements in this area have demonstrated its potential in creating biodegradable polymers for sustainable applications.

The synthesis of CAS No. 1343491-22-4 involves a multi-step process that typically begins with the preparation of pyrrolidine derivatives followed by functionalization to introduce the ethyl and cyano groups. The reaction conditions, including temperature and catalyst selection, play a crucial role in ensuring high yields and purity of the final product.

Recent studies have also focused on the environmental impact of 1-Ethyl-5-Oxopyrrolidine-3-Carbonitrile. Researchers are investigating methods to optimize its production process to minimize waste and reduce energy consumption. These efforts align with global initiatives aimed at promoting sustainable chemical manufacturing practices.

In conclusion, CAS No. 1343491-22-4, or 1-Ethyl-5-Oxopyrrolidine-3-Carbonitrile, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and versatility make it a subject of ongoing research, driving innovation in drug development, materials science, and sustainable chemistry.

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